N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C20H18N2O2S/c23-20(19-13-15-5-1-2-8-18(15)21-19)22(14-16-6-3-11-24-16)10-9-17-7-4-12-25-17/h1-8,11-13,21H,9-10,14H2
• InChI Key: ACUKYRLCBMUVDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)N(CCC3=CC=CS3)CC4=CC=CO4
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1H-indole-2-carboxamide, also known as FIIN-4, is a small molecule inhibitor that is widely used in scientific research for its ability to selectively target kinases. This compound has gained significant attention due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Anticancer Potential

A significant application of N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1H-indole-2-carboxamide is in cancer research. A study by Zhang et al. (2017) synthesized a series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives to target the epidermal growth factor receptor (EGFR), a critical component in cancer growth. These compounds showed potent anticancer activities against several cancer cell lines, including lung adenocarcinoma and colorectal cancer, with minimal toxicity to normal cells. This suggests their potential as EGFR inhibitors and anticancer agents (Zhang et al., 2017).

Antimicrobial Properties

Another area of application is in the development of antimicrobial agents. Arora et al. (2013) reported the synthesis of 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, which were tested for antimicrobial activity. The synthesized compounds demonstrated significant antimicrobial properties, indicating their potential use in treating microbial infections (Arora et al., 2013).

Influenza A Virus Inhibition

The compound has also shown promise in antiviral research, specifically against influenza A viruses. Yongshi et al. (2017) synthesized a series of furan-carboxamide derivatives and evaluated their effectiveness against the H5N1 influenza A virus. The study found that these derivatives, particularly 2,5-dimethyl-N-(2-((4-nitrobenzyl)thio)ethyl)-furan-3-carboxamide, exhibited potent anti-influenza activity (Yongshi et al., 2017).

Antibacterial Activities

In the field of antibacterial research, Siddiqa et al. (2022) explored the synthesis of N-(4-bromophenyl)furan-2-carboxamides and investigated their antibacterial activities against drug-resistant bacteria such as A. baumannii and K. pneumoniae. The study highlights the potential of these compounds in addressing the challenge of antibiotic resistance (Siddiqa et al., 2022).

Thromboxane Synthetase Inhibition

Furthermore, research by Cross et al. (1986) into the development of thromboxane synthetase inhibitors involved the synthesis of 2-(1H-imidazol-1-ylmethyl) carboxylic acids, including those derived from furan and thiophene. These compounds showed potential as inhibitors of thromboxane production, which could have implications for cardiovascular disease treatment (Cross et al., 1986).